[4-[6-(4-Ethylpiperazin-1-yl)pyridazin-3-yl]piperazin-1-yl]-(4-nitrophenyl)methanone

• IUPAC Name: [4-[6-(4-ethylpiperazin-1-yl)pyridazin-3-yl]piperazin-1-yl]-(4-nitrophenyl)methanone
• InChI: InChI=1S/C21H27N7O3/c1-2-24-9-11-25(12-10-24)19-7-8-20(23-22-19)26-13-15-27(16-14-26)21(29)17-3-5-18(6-4-17)28(30)31/h3-8H,2,9-16H2,1H3
• InChI Key: BTYSNCMBNYBZSI-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C21H27N7O3
• Molecular Weight: 425.5 g/mol
• CAS No.: 898418-02-5

Description

[4-[6-(4-Ethylpiperazin-1-yl)pyridazin-3-yl]piperazin-1-yl]-(4-nitrophenyl)methanone is a useful research compound. Its molecular formula is C21H27N7O3 and its molecular weight is 425.493. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• The synthesis and evaluation of novel ester and hydrazide derivatives of 3(2H)-pyridazinone as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) have been reported. These compounds show significant inhibitory activity against AChE and BChE, with potential implications for the treatment of neurological disorders such as Alzheimer's disease (Ozçelik et al., 2010).
• Research on pyridazinone herbicides has explored the inhibitory effects on the Hill reaction and photosynthesis in barley, suggesting potential applications in agriculture (Hilton et al., 1969).
• Triazole analogues of piperazine have been synthesized and tested for their antibacterial activity against human pathogenic bacteria, indicating potential applications in developing new antimicrobial agents (Nagaraj et al., 2018).
• A study on N-heterocyclic (4-Phenylpiperazin-1-yl)methanones derived from phenoxazine and phenothiazine reported highly potent inhibitors of tubulin polymerization, demonstrating significant antiproliferative properties against cancer cell lines (Prinz et al., 2017).

Anticancer and Antinociceptive Activities

• The anticancer activities of novel Mannich bases against prostate cancer cells have been investigated, showcasing moderate cytotoxic activity and indicating a potential for further development in cancer therapy (Demirci & Demirbas, 2019).
• Synthesis and evaluation of 6-substituted-3-pyridazinone derivatives for their antinociceptive activity have identified compounds with potential as analgesic agents, offering insights into pain management research (Gokçe et al., 2001).